Cas no 2229435-06-5 (2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol
• CAS No: 2229435-06-5
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 6255722
• PubChem ID: 165927486
• Update Time: 2025-10-29

2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol
• 2229435-06-5
• EN300-1814099

• Inchi： 1S/C8H12N2O3S/c1-8(9,5-11)4-6-2-3-7(14-6)10(12)13/h2-3,11H,4-5,9H2,1H3
• InChI Key： LXYFFDPLBOOLND-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(C)(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Additional information on 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol

Introduction to 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol (CAS No: 2229435-06-5)

2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229435-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amino and nitro functional groups, coupled with a thiophene moiety, which contributes to its unique chemical properties and potential biological activities.

The structural framework of 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol consists of a propanol backbone substituted with an amino group at the second carbon and a 5-nitrothiophenyl group at the third carbon. This arrangement creates a molecule with distinct electronic and steric characteristics, making it a valuable scaffold for further derivatization and exploration in drug discovery programs. The presence of the nitro group introduces a region of high electron-withdrawing density, which can influence both the reactivity and the interactions of the molecule with biological targets.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating thiophene rings, due to their wide range of biological activities. Thiophene derivatives have been reported to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The nitrothiophenyl moiety in 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol is particularly noteworthy, as nitroaromatic compounds are known for their ability to modulate enzyme activity and cellular signaling pathways. This combination of structural features makes the compound a promising candidate for further investigation in medicinal chemistry.

One of the key areas where 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol shows potential is in the development of novel therapeutic agents. The amino group provides a site for further functionalization, allowing chemists to explore various derivatives that may enhance specific biological activities. For instance, modifications at this position could lead to compounds with improved solubility or enhanced binding affinity to target proteins. Additionally, the nitro group can be reduced to an amine under appropriate conditions, opening up possibilities for redox-sensitive drug design.

Recent studies have highlighted the importance of understanding the pharmacokinetic properties of novel compounds early in their development process. 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol presents an opportunity to investigate these aspects through computational modeling and experimental studies. By leveraging advanced computational techniques such as molecular dynamics simulations and quantum mechanics calculations, researchers can predict how this molecule might behave within biological systems. These predictions can then be validated through in vitro assays, providing valuable insights into its potential as a lead compound.

The synthesis of 2-amino-2-methyl-3-(5-nitrothiophen-2-yl)propan-1-ol represents another area of interest within synthetic organic chemistry. The construction of the required carbon skeleton while maintaining regioselectivity is a challenging but rewarding task. Modern synthetic methodologies have enabled chemists to develop efficient routes that minimize side reactions and maximize yield. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling complex heterocyclic structures like this one.

In conclusion, 2-amino-2-methyl-propanaldehyde 3-(5-nitrothiophen 21 yl)- N - methyl - , CAS No: 2229435 06 5 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a chemical scaffold, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of new treatments for various diseases.